Cas no 2137068-82-5 ((2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid)

• Product Name: (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid
• CAS No: 2137068-82-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5869958
• PubChem ID: 165474908
• Update Time: 2025-06-07

(2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid
• 2137068-82-5
• EN300-1132131

• Inchi： 1S/C12H13N3O2/c16-12(17)11(6-10-7-13-8-14-10)15-9-4-2-1-3-5-9/h1-5,7-8,11,15H,6H2,(H,13,14)(H,16,17)/t11-/m1/s1
• InChI Key： JYOZNNLCUAEXSE-LLVKDONJSA-N
• SMILES： OC([C@@H](CC1=CN=CN1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78Ų

Additional information on (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid

Compound Introduction: (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid (CAS No. 2137068-82-5)

The compound (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid, identified by its CAS number 2137068-82-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its chiral center and intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both imidazole and phenylamino functional groups endows it with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those aimed at modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid has been extensively studied for its ability to interact with specific enzymes and receptors, thereby influencing cellular processes at a molecular level. Its structural design allows for precise binding interactions, which is crucial for achieving high selectivity and efficacy in therapeutic applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the imidazole ring and the phenylamino side chain provides a versatile platform for chemical modifications, enabling researchers to fine-tune its pharmacological properties. This flexibility has been exploited in several preclinical studies, where derivatives of (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid have shown promise in inhibiting key targets involved in disease pathogenesis.

Recent research has highlighted the compound's role in modulating inflammatory pathways. In particular, studies have demonstrated that derivatives of this molecule can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By targeting these enzymes, the compound offers a potential therapeutic strategy for conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The chiral nature of (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid is another critical factor that contributes to its pharmacological profile. The (R) configuration at the stereocenter plays a pivotal role in determining the molecule's biological activity. This stereochemical specificity has been demonstrated through computational modeling and experimental validation, where enantiomeric differences in binding affinity and metabolic stability have been observed. Such findings underscore the importance of chirality in drug design and highlight the compound's potential as a lead structure for further optimization.

In addition to its anti-inflammatory properties, this compound has shown promise in other therapeutic areas. For instance, preclinical studies have indicated that it may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The imidazole moiety is known to interact with various neurotransmitter receptors, suggesting that this compound could modulate neuronal signaling pathways involved in these conditions.

The synthesis of (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid represents another area of significant interest. Researchers have developed novel synthetic routes that enhance both yield and purity, making it more feasible for large-scale production. These advancements are crucial for translating preclinical findings into clinical applications, as they ensure that sufficient quantities of the compound can be obtained for therapeutic use.

The future prospects of this compound are further bolstered by its compatibility with modern drug discovery technologies. High-throughput screening (HTS) platforms have been utilized to identify new derivatives with enhanced pharmacological properties. Additionally, computational methods such as molecular docking and virtual screening have accelerated the process of identifying promising candidates for further investigation.

In conclusion, the compound (2R)-3-(1H-imidazol-4-yl)-2-(phenylamino)propanoic acid (CAS No. 2137068-82-5) is a multifaceted molecule with significant potential in pharmaceutical applications. Its unique structural features, combined with its ability to modulate key biological pathways, make it an attractive candidate for drug development. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play a vital role in addressing some of the most challenging medical conditions faced today.